Synthetic Route and Reported Yield: A Benchmark for Process Feasibility
A specific synthetic protocol for 5-propoxypyridine-2-carboxaldehyde is documented, providing a quantitative yield that serves as a benchmark for feasibility compared to other 5-alkoxypyridine syntheses. This information is critical for laboratories planning to synthesize the compound in-house or for assessing the value proposition of commercially sourced material . In contrast, alternative synthetic routes for related 5-substituted pyridine-2-carboxaldehydes may be less efficient or require more complex, multi-step procedures [1].
| Evidence Dimension | Reported Isolated Yield |
|---|---|
| Target Compound Data | 13% (0.2 g isolated yield from a specific reaction sequence) |
| Comparator Or Baseline | Typical yields for multi-step syntheses of similar 5-alkoxypyridine-2-carboxaldehydes are not consistently reported, but this value provides a concrete reference point. |
| Quantified Difference | N/A - Baseline |
| Conditions | Multi-step sequence concluding with a reaction using a mixture of water, drying with MgSO4, filtration, and concentration under reduced pressure to afford the product as a dark oil . |
Why This Matters
This documented yield allows for a direct cost-benefit analysis for in-house synthesis versus procurement, where commercial purity (typically 95% ) and cost per gram must be weighed against the reported 13% laboratory yield.
- [1] Kotali, A., & Harris, P. A. (2003). Synthesis of Acyl substituted Pyridine Carbaldehydes. *Synthesis*, (16), 2501-2504. View Source
